Cas no 2137616-06-7 (1-{4-[4-(Propan-2-yl)-1,3-thiazol-2-yl]phenyl}ethan-1-one)

• Product Name: 1-{4-[4-(Propan-2-yl)-1,3-thiazol-2-yl]phenyl}ethan-1-one
• CAS No: 2137616-06-7
• MF: C₁₄H₁₅NOS
• MW: 245.340002298355
• CID: 5754295
• PubChem ID: 165451667
• Update Time: 2025-05-26

1-{4-[4-(Propan-2-yl)-1,3-thiazol-2-yl]phenyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{4-[4-(propan-2-yl)-1,3-thiazol-2-yl]phenyl}ethan-1-one
• 2137616-06-7
• EN300-741260
• 1-{4-[4-(Propan-2-yl)-1,3-thiazol-2-yl]phenyl}ethan-1-one

• Inchi： 1S/C14H15NOS/c1-9(2)13-8-17-14(15-13)12-6-4-11(5-7-12)10(3)16/h4-9H,1-3H3
• InChI Key： ADXWCVBLNQYUQF-UHFFFAOYSA-N
• SMILES： S1C=C(C(C)C)N=C1C1C=CC(C(C)=O)=CC=1

Computed Properties

• Exact Mass: 245.08743528g/mol
• Monoisotopic Mass: 245.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 58.2Ų

Additional information on 1-{4-[4-(Propan-2-yl)-1,3-thiazol-2-yl]phenyl}ethan-1-one

Comprehensive Overview of 1-{4-[4-(Propan-2-yl)-1,3-thiazol-2-yl]phenyl}ethan-1-one (CAS No. 2137616-06-7)

1-{4-[4-(Propan-2-yl)-1,3-thiazol-2-yl]phenyl}ethan-1-one, with the CAS number 2137616-06-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a thiazole ring and an acetylphenyl moiety, making it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive intermediate due to its structural versatility and compatibility with modern synthetic methodologies.

The growing demand for heterocyclic compounds like 1-{4-[4-(Propan-2-yl)-1,3-thiazol-2-yl]phenyl}ethan-1-one is driven by their role in drug discovery and material science. Recent studies highlight its relevance in addressing challenges such as antimicrobial resistance and sustainable crop protection, aligning with global trends toward greener chemistry. Its CAS no. 2137616-06-7 is frequently searched in academic databases, reflecting its importance in cutting-edge research.

From a synthetic perspective, the compound’s thiazole-based scaffold offers opportunities for derivatization, a key factor in optimizing pharmacokinetic properties. Innovations in catalysis and flow chemistry have further streamlined its production, reducing environmental impact—a priority for industries complying with REACH and FDA guidelines. These advancements position 2137616-06-7 as a model for efficient, scalable synthesis.

Analytical characterization of 1-{4-[4-(Propan-2-yl)-1,3-thiazol-2-yl]phenyl}ethan-1-one employs techniques like HPLC, NMR, and mass spectrometry, ensuring high purity for research applications. Its stability under varying pH conditions makes it suitable for formulations in drug delivery systems, a topic trending in nanomedicine forums. Additionally, its logP value and solubility profile are critical data points for ADMET studies.

Beyond pharmaceuticals, this compound’s agrochemical potential is under exploration, particularly in developing next-generation pesticides with lower toxicity. Such applications resonate with the European Green Deal’s emphasis on sustainable farming. Patent filings referencing CAS 2137616-06-7 have surged, indicating its commercial viability and IP relevance.

In conclusion, 1-{4-[4-(Propan-2-yl)-1,3-thiazol-2-yl]phenyl}ethan-1-one exemplifies the intersection of innovation and practicality. Its multidisciplinary applications, coupled with rigorous safety and efficiency standards, ensure its prominence in scientific literature and industrial pipelines. For researchers seeking high-purity intermediates or exploring structure-activity relationships, this compound remains a cornerstone of modern chemistry.